Cas no 187-29-1 (3,7-Dioxatricyclo[4.1.0.02,4]heptane(8CI,9CI))

3,7-Dioxatricyclo[4.1.0.02,4]heptane(8CI,9CI) structure
187-29-1 structure
Product Name:3,7-Dioxatricyclo[4.1.0.02,4]heptane(8CI,9CI)
CAS No:187-29-1
MF:C5H6O2
MW:98.0999417304993
CID:174609
PubChem ID:67443
Update Time:2025-04-19

3,7-Dioxatricyclo[4.1.0.02,4]heptane(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • 3,7-Dioxatricyclo[4.1.0.02,4]heptane(8CI,9CI)
    • 1,2,4,5-Diepoxypentane
    • Cyclopentadiene dioxide
    • 1,2:3,4-Diepoxycyclopentane
    • 3,7-Dioxatricyclo(4.1.0.0(sup 2,4))heptane
    • 3,7-dioxatricyclo[4.1.0.0~2,4~]heptane
    • Cyclopentane, 1,2:3,4-diepoxy-
    • Methylenebisoxirane
    • 2,2'-Methylenebisoxirane
    • NSC-128289
    • NSC128289
    • 187-29-1
    • DTXSID30940162
    • 3,7-dioxatricyclo[4.1.0.02,4]heptane
    • Inchi: 1S/C5H6O2/c1-2-4(6-2)5-3(1)7-5/h2-5H,1H2
    • InChI Key: SIWFRAYSJGYECR-UHFFFAOYSA-N
    • SMILES: O1C2CC3C(C12)O3

Computed Properties

  • Exact Mass: 98.03678
  • Monoisotopic Mass: 98.037
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.1A^2
  • XLogP3: -0.1

Experimental Properties

  • Density: 1.435
  • Boiling Point: 204.9°Cat760mmHg
  • Flash Point: 73.7°C
  • Refractive Index: 1.568
  • PSA: 25.06
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